Cas no 1269293-83-5 (1-(4-chlorophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-chlorophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
• CAS No: 1269293-83-5
• MF: C₁₀H₅ClFN₃
• MW: 221.618203878403
• CID: 3163870
• PubChem ID: 56956021
• Update Time: 2025-04-21

1-(4-chlorophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
• 1269293-83-5

• Inchi： 1S/C10H5ClFN3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
• InChI Key： ONKMEVNBJFZBND-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C#N)C=N1)F

Computed Properties

• Exact Mass: 221.0156030Da
• Monoisotopic Mass: 221.0156030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų